5-(3-Bromophenyl)isoxazole

• IUPAC Name: 5-(3-bromophenyl)-1,2-oxazole
• InChI: InChI=1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
• InChI Key: RVTONCSWDXJDIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CC=NO2
• Molecular Formula: C9H6BrNO
• DSSTOX Substance ID: DTXSID70370828
• Molecular Weight: 224.05 g/mol
• CAS RN: 7064-33-7

Description

5-(3-Bromophenyl)isoxazole is a compound with the molecular formula C9H6BrNO. It has a molecular weight of 224.05 g/mol. The IUPAC name for this compound is 5-(3-bromophenyl)-1,2-oxazole.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered isoxazole ring attached to a bromophenyl group. The InChI code for this compound is 1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H.

Chemical Reactions Analysis

Isoxazole derivatives have been found to react in various ways. For instance, α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 224.05 g/mol. It has a computed XLogP3-AA of 2.7, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1. Its exact mass and monoisotopic mass are both 222.96328 g/mol. It has a topological polar surface area of 26 Ų and a heavy atom count of 12.

Scientific Research Applications

Biomedical Applications

The electrochemically induced transformation of compounds related to 5-(3-Bromophenyl)isoxazole has been investigated for potential biomedical applications. One study focused on the transformation of 3-methylbenzaldehyde and 3-(4-bromophenyl)isoxazol-5(4H)-one, which yielded a new compound with potential for regulating inflammatory diseases. This discovery was supported by docking studies, indicating its promising role in biomedical research (Ryzhkova et al., 2020).

Crystal Structure and Molecular Docking Studies

Another research aspect includes the spectral studies and crystal structure analysis of this compound derivatives. These studies provide insights into the molecular structure and potential interactions with biological targets. For instance, a compound, 3-(3-Bromophenyl)-5-(4- methoxyphenyl) isoxazole, underwent spectral studies and single crystal X-ray diffraction, revealing its crystal structure. Molecular docking with various biological targets like antibacterial and antifungal agents further underlines the compound's potential applications (Sreenatha et al., 2017).

Development of Liquid Crystals

This compound derivatives have been used in the synthesis of new liquid crystal compounds. A study described a copper(I)-catalyzed procedure for preparing liquid crystals based on unsymmetrical 3,5-disubstituted isoxazole, showing mesomorphism and various smectic and nematic phases. This suggests potential applications in the field of materials science, particularly in the development of advanced liquid crystal displays (Vieira et al., 2009).

Antimicrobial and Antitubercular Properties

Compounds synthesized from this compound have shown promising antimicrobial and antitubercular activities. A study synthesized 3-Aryl-5-(3′-bromo/chlorophenyl)isoxazoles and tested them for their antitubercular and antimicrobial properties, indicating their potential use in developing new antimicrobial agents (Popat et al., 2004).

Anticancer Potential

Research on N-phenyl-5-carboxamidyl isoxazoles derived from this compound has revealed their potential as chemotherapeutic agents, particularly for colon cancer. These derivatives have shown significant activity against colon cancer cells, suggesting their use in cancer therapy (Shaw et al., 2012).

Mechanism of Action

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Pharmacokinetics (ADME)

The compound’s absorption depends on its physicochemical properties (e.g., lipophilicity, solubility). It likely distributes throughout tissues, crossing cell membranes. Enzymes in the liver or other organs may metabolize it. Elimination occurs via urine or feces. Factors like solubility, stability, and metabolism influence its bioavailability .

Safety and Hazards

5-(3-Bromophenyl)isoxazole is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Given their enormous significance, it is always imperative to develop new eco-friendly synthetic strategies. This includes the development of alternate metal-free synthetic routes.

Biochemical Analysis

Biochemical Properties

5-(3-Bromophenyl)isoxazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with cyclooxygenase (COX) enzymes, particularly COX-2, which are involved in the inflammatory response. The interaction between this compound and COX-2 results in the inhibition of the enzyme’s activity, thereby reducing the production of pro-inflammatory mediators . Additionally, this compound has shown potential in modulating the activity of lipoxygenase (LOX) enzymes, which are also involved in inflammatory processes .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to inhibit the proliferation of cancer cells by interfering with the signaling pathways that regulate cell growth and survival . It also affects gene expression by altering the transcriptional activity of specific genes involved in inflammation and cell cycle regulation . Furthermore, this compound impacts cellular metabolism by modulating the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. For instance, this compound binds to the active site of COX-2, inhibiting its enzymatic activity and reducing the production of pro-inflammatory prostaglandins . Additionally, it interacts with nuclear receptors and transcription factors, modulating their activity and influencing the expression of target genes . These molecular interactions contribute to the compound’s anti-inflammatory and anticancer properties .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to the breakdown of the compound, resulting in reduced efficacy . Long-term studies have also indicated that this compound can have sustained effects on cellular function, including prolonged inhibition of inflammatory pathways and persistent anticancer activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits anti-inflammatory and anticancer properties without significant adverse effects . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of determining the optimal dosage to maximize therapeutic benefits while minimizing potential toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It is metabolized primarily in the liver, where it undergoes phase I and phase II metabolic reactions . During phase I metabolism, the compound is oxidized by cytochrome P450 enzymes, leading to the formation of reactive intermediates . These intermediates are then conjugated with glucuronic acid or sulfate during phase II metabolism, facilitating their excretion from the body . The metabolic pathways of this compound also influence its pharmacokinetics and bioavailability .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is actively transported across cell membranes by ATP-binding cassette (ABC) transporters, which play a crucial role in its cellular uptake and efflux . Once inside the cell, this compound binds to intracellular proteins, influencing its localization and accumulation within specific cellular compartments . These interactions determine the compound’s bioavailability and therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is predominantly localized in the cytoplasm, where it interacts with various cytoplasmic enzymes and signaling molecules . Additionally, it can translocate to the nucleus, where it modulates the activity of nuclear receptors and transcription factors . The subcellular localization of this compound is influenced by specific targeting signals and post-translational modifications, which direct it to specific compartments or organelles .